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Compound of Interest

Compound Name: JPD447

Cat. No.: B14090314

For researchers, scientists, and drug development professionals, this document provides
detailed information on JPD447, a novel inhibitor of Undecaprenyl Pyrophosphate Synthase
(UppS). JPD447 acts as a potentiator of B-lactam antibiotics, offering a promising strategy to
combat bacterial resistance. This document outlines ordering and supplier information, key
biological data, and detailed experimental protocols for the evaluation of JPD447.

Ordering and Supplier Information

JPD447 is available from several chemical suppliers as a research-grade compound.
Researchers should verify the purity and specifications with their chosen supplier.
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. Molecular Molecular
Supplier CAS Number . Notes
Formula Weight

Provides basic
ChemicalBook 2883235-86-5 C20H23FN4 338.42 chemical
properties.[1]

Available for
MedKoo
o 2883235-86-5 C20H23FNa4 338.43 custom
Biosciences _
synthesis.[2]
Sold in 10 mg
CP Lab Safety 2883235-86-5 C20H23FNa4 338.4218

guantities.[3]

Marketed as a
Tebubio 2883235-86-5 - - tool for bacterial

infection studies.

Provides a
_ Material Safety
DC Chemicals - C20H23FN4 338.42
Data Sheet
(MSDS).[4]
Purity of 299% is
Cenmed 2883235-86-5 C20H23FNa4 338.42

specified.[5]

Mechanism of Action and Biological Activity

JPD447 is a derivative of the compound MAC-0547630 and functions as an inhibitor of
Undecaprenyl Pyrophosphate Synthase (UppS).[1] UppS is a crucial enzyme in the bacterial
cell wall biosynthesis pathway, responsible for the synthesis of the lipid carrier undecaprenyl
pyrophosphate. By inhibiting UppS, JPD447 disrupts the cell wall synthesis process, making
bacteria more susceptible to the action of 3-lactam antibiotics. This synergistic effect can help
restore the efficacy of B-lactams against resistant bacterial strains.

The following diagram illustrates the proposed signaling pathway and the role of JPD447.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [JPD447: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14090314#jpd447-ordering-and-supplier-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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